Cas no 2639413-08-2 (2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride)

• Product Name: 2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride
• CAS No: 2639413-08-2
• MF: C₉H₂₂ClN₃O
• MW: 223.74348115921
• MDL: MFCD33549602
• CID: 5641988
• PubChem ID: 155970604
• Update Time: 2025-06-29

2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4966336381
• 2639413-08-2
• 2-[2-(4-methylpiperazin-1-yl)ethoxy]ethan-1-amine trihydrochloride
• EN300-27780131
• Ethanamine, 2-[2-(4-methyl-1-piperazinyl)ethoxy]-, hydrochloride (1:3)
• 2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride

• MDL： MFCD33549602
• Inchi： 1S/C9H21N3O.ClH/c1-11-3-5-12(6-4-11)7-9-13-8-2-10;/h2-10H2,1H3;1H
• InChI Key： UHSKQFZETWXVJL-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)COCCN.Cl

Computed Properties

• Exact Mass: 295.098495g/mol
• Monoisotopic Mass: 295.098495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.7Ų

Additional information on 2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride

Professional Introduction to Compound with CAS No. 2639413-08-2 and Product Name: 2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride

The compound with the CAS number 2639413-08-2 and the product name 2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of the 4-methylpiperazine moiety and the trihydrochloride salt form suggests a high degree of specificity in its pharmacological interactions, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds derived from piperazine derivatives. Piperazine-based compounds are widely recognized for their versatility in drug design, owing to their ability to modulate various biological pathways. The 4-methylpiperazine group, in particular, has been extensively studied for its role in enhancing drug bioavailability and binding affinity to target receptors. This makes 2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride a promising candidate for further investigation in therapeutic applications.

The structural integrity of this compound is further reinforced by its trihydrochloride formulation, which not only stabilizes the molecule but also improves its solubility in aqueous solutions. This characteristic is particularly advantageous for pharmaceutical formulations, as it facilitates easier administration and absorption within the body. The hydrochloride salt form is commonly employed in drug development due to its well-documented compatibility with biological systems and its ability to enhance pharmacokinetic properties.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing drug-like properties such as solubility, permeability, and metabolic stability. The molecular structure of 2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride aligns well with these criteria, making it an attractive scaffold for developing new therapeutic agents. Studies have demonstrated that modifications involving piperazine derivatives can lead to significant improvements in drug efficacy and safety profiles. This compound, with its unique chemical configuration, is poised to contribute to these ongoing efforts.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The 4-methylpiperazine moiety is known to interact with a variety of biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. By leveraging these interactions, researchers aim to develop novel treatments for conditions such as neurological disorders, cardiovascular diseases, and inflammatory conditions. The trihydrochloride salt form enhances these interactions by improving the compound's pharmacokinetic behavior, thereby increasing its therapeutic potential.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's pharmacological properties before experimental validation. Molecular modeling studies on 2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride have revealed promising binding affinities with several key targets relevant to human health. These simulations provide valuable insights into the compound's mechanism of action and help guide further optimization efforts. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the process from initial design to final development.

The synthesis and characterization of this compound have been subjects of rigorous scientific investigation. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. Techniques such as chromatography and spectroscopy have been utilized to confirm the structural integrity of 2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride, providing researchers with confidence in its suitability for further study.

As research progresses, collaborations between academic institutions and pharmaceutical companies are playing an increasingly vital role in translating laboratory findings into clinical applications. The potential of 2639413-08-2 and its derivatives continues to be explored through preclinical studies aimed at evaluating their safety and efficacy profiles. These studies are essential for determining the feasibility of moving such compounds into human trials, where they can be assessed for their therapeutic value.

The regulatory landscape for new drug development also influences how compounds like this one are advanced through clinical trials. Compliance with stringent guidelines ensures that only safe and effective treatments reach patients worldwide. The robustness of the data generated from preclinical studies is critical in supporting regulatory submissions and ultimately gaining approval for new therapies.

In conclusion, 2-2-(4-methylpiperazin-1-yl)ethoxyethan-1-amine trihydrochloride represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and favorable pharmacokinetic properties make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for piperazine derivatives, compounds like this one will play a crucial role in addressing some of today's most pressing medical challenges.